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Compound of Interest

Compound Name: JMV 449 acetate

Cat. No.: B10825024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JMV 449 acetate is a potent and metabolically stable agonist of the neurotensin receptor 1

(NTS1).[1] Neurotensin and its analogs have demonstrated significant neuroprotective effects

in various models of neuronal injury, particularly in the context of cerebral ischemia. The

activation of NTS1 has been linked to the modulation of intracellular signaling pathways that

promote cell survival and inhibit apoptosis. These application notes provide detailed protocols

for assessing the neuroprotective potential of JMV 449 acetate in two standard in vitro

neurotoxicity models: Oxygen-Glucose Deprivation (OGD) and Glutamate-Induced

Excitotoxicity.
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Parameter Value Reference

Compound Name JMV 449 acetate

Mechanism of Action
Neurotensin Receptor 1

(NTS1) Agonist
[1]

IC₅₀

0.15 nM (for inhibition of [¹²⁵I]-

NT binding to neonatal mouse

brain)

EC₅₀
1.9 nM (for contraction of

guinea pig ileum)

Signaling Pathways
Activation of the NTS1 receptor by an agonist like JMV 449 acetate initiates a cascade of

intracellular signaling events that are crucial for its neuroprotective effects. The NTS1 receptor

is a G protein-coupled receptor (GPCR) that can couple to multiple G proteins, including

Gαq/11, Gαi/o, and Gα13. This diverse coupling leads to the activation of several downstream

pathways that converge to promote neuronal survival and mitigate apoptotic cell death.

Key pro-survival pathways activated by NTS1 include:

The PI3K/Akt Pathway: Activation of this pathway is a central mechanism for promoting cell

survival. Akt (Protein Kinase B) phosphorylates and inactivates several pro-apoptotic

proteins, including Bad and caspase-9. Furthermore, Akt can enhance the expression of anti-

apoptotic proteins like Bcl-2.

The MAPK/ERK Pathway: The extracellular signal-regulated kinase (ERK) pathway is

another critical signaling cascade involved in cell survival and proliferation. Activation of ERK

can lead to the phosphorylation of transcription factors that regulate the expression of genes

involved in cell survival.

The diagram below illustrates the key signaling events following the activation of the NTS1

receptor that contribute to neuroprotection.
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Start: Culture Neuronal Cells
(e.g., SH-SY5Y or Primary Neurons)

Pre-treatment with JMV 449 Acetate
(Varying Concentrations)

Induce OGD:
- Replace medium with glucose-free DMEM

- Place in hypoxic chamber (e.g., 95% N₂, 5% CO₂)

Reoxygenation:
- Return to normoxic conditions

- Add back glucose-containing medium

Incubate for 24 hours

Perform Viability/Toxicity Assays:
- MTT Assay

- LDH Release Assay

End: Data Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. JMV 449: a pseudopeptide analogue of neurotensin-(8-13) with highly potent and long-
lasting hypothermic and analgesic effects in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for JMV 449 Acetate in
Neuroprotection Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825024#using-jmv-449-acetate-in-neuroprotection-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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